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Compound of Interest

Compound Name: 1-Iodo-2-methoxyethane

Cat. No.: B1294300 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Iodo-2-methoxyethane (CAS No: 4296-15-5). The information is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory operations and

proper disposal.

Compound Overview:

1-Iodo-2-methoxyethane is a flammable, toxic, and irritating organic compound.[1][2][3][4] It is

crucial to handle this substance with appropriate personal protective equipment in a controlled

environment to minimize exposure risks. Store in a cool, dark, and well-ventilated area under

an inert atmosphere, away from heat and ignition sources.[3][4][5]

Hazard Summary
Hazard Statement GHS Classification

Flammable liquid and vapor H226[1][3][4]

Toxic if swallowed H301[1]

Causes skin irritation H315[1][3][4]

Causes serious eye irritation H319[1][3][4]

May cause respiratory irritation H335
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for handling 1-Iodo-2-methoxyethane. The

following table summarizes the required PPE.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

vapors, preventing severe eye

irritation.[6]

Hand Protection

Double-gloving with a nitrile

base layer and a thicker butyl

rubber or Viton™ outer layer is

recommended. Aromatic and

halogenated hydrocarbons can

attack many glove materials,

so caution is advised.[7]

Provides robust protection

against skin absorption, a

significant risk with

halogenated organic

compounds. Butyl rubber is

often recommended for

halogenated hydrocarbons,

though it may not perform well

with aromatic and halogenated

solvents.[7][8] Always check

for visible signs of degradation

and replace gloves frequently.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with an

organic vapor (OV) cartridge

(black label).[2][9][10] For

higher concentrations or in

case of spills, a self-contained

breathing apparatus (SCBA)

may be necessary.

Essential to prevent inhalation

of vapors, which can cause

respiratory irritation.

Body Protection

A chemically resistant lab coat

worn over personal clothing.

For larger quantities or

increased risk of splash, a

chemical-resistant apron or

full-body suit is required.

Minimizes skin contact and

contamination of personal

clothing.

Footwear
Closed-toe shoes made of a

non-porous material.
Protects feet from spills.
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Operational Plan: Step-by-Step Handling Procedure
1. Pre-Handling Checklist:

Ventilation: Ensure a calibrated chemical fume hood is operational.

Emergency Equipment: Confirm the location and functionality of the safety shower, eyewash

station, and a CO2 or dry chemical fire extinguisher.

Spill Kit: Have a spill kit for flammable and halogenated organic liquids readily available.

Waste Container: Prepare a designated, properly labeled "Halogenated Organic Waste"

container.[11][12][13]

2. Handling the Compound:

Personal Protective Equipment: Don all required PPE before entering the handling area.

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.[3][4]

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood.

Use non-sparking tools.[3][4]

Heating: If heating is necessary, use a well-controlled heating mantle with the apparatus

vented into the fume hood. Avoid open flames.

3. Post-Handling Procedures:

Decontamination: Thoroughly wipe down all surfaces, glassware, and equipment that came

into contact with the chemical using a suitable solvent, collecting the cleaning materials as

hazardous waste.

Glove Removal: Remove the outer gloves first, followed by the inner pair, without touching

the skin.

Hand Washing: Wash hands thoroughly with soap and water after completing the work and

before leaving the laboratory.
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Disposal Plan
1. Waste Segregation:

Halogenated Waste: Dispose of all 1-Iodo-2-methoxyethane waste, including contaminated

consumables (e.g., pipette tips, paper towels), into a designated "Halogenated Organic

Waste" container.[11][12][13]

Cross-Contamination: Do not mix halogenated waste with non-halogenated organic waste,

as this significantly increases disposal costs and complexity.[14]

2. Waste Container Management:

Labeling: Clearly label the waste container with "Halogenated Organic Waste" and list all

chemical constituents with approximate percentages.[14]

Closure: Keep the waste container securely closed at all times, except when adding waste.

Storage: Store the waste container in a designated, well-ventilated secondary containment

area, away from incompatible materials.

3. Final Disposal:

Approved Facility: Arrange for the disposal of the "Halogenated Organic Waste" container

through your institution's Environmental Health and Safety (EHS) office to an approved

waste disposal plant.[3][4]

Experimental Workflow for Safe Handling and
Disposal
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Caption: Workflow for handling and disposing of 1-Iodo-2-methoxyethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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